3-(4-bromo-1H-indol-1-yl)-N-(2,5-dimethoxyphenyl)propanamide

• Molecular Formula: C19H19BrN2O3
• Molecular Weight: 403.3 g/mol
• SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CCN2C=CC3=C2C=CC=C3Br
• InChI: InChI=1S/C19H19BrN2O3/c1-24-13-6-7-18(25-2)16(12-13)21-19(23)9-11-22-10-8-14-15(20)4-3-5-17(14)22/h3-8,10,12H,9,11H2,1-2H3,(H,21,23)
• InChIKey: WHWQVSIJPLVNHO-UHFFFAOYSA-N

4-Bromoindole Propanamide: Physicochemical & Procurement Profile

3-(4-bromo-1H-indol-1-yl)-N-(2,5-dimethoxyphenyl)propanamide (CAS 1219555-61-9) is a synthetic indole-propanamide hybrid with the molecular formula C₁₉H₁₉BrN₂O₃ and a molecular weight of 403.27 g/mol . The compound features a 4-bromoindole core linked via an N1-propanamide spacer to a 2,5-dimethoxyaniline moiety. Vendor characterization data report a calculated logP of 3.75, a polar surface area (tPSA) of 65.56 Ų, one hydrogen-bond donor, and four hydrogen-bond acceptors . This physicochemical fingerprint places the compound within drug-like chemical space, making it a candidate for screening libraries targeting central nervous system or intracellular protein–protein interaction targets where moderate lipophilicity and controlled H-bond capacity are desirable.

1

Screening compound with moderate lipophilicity and controlled polar surface area

2

Candidate for CNS and intracellular PPI target libraries (calculated drug-like space)

3

One H-bond donor / four acceptors may require DMSO stock; verify assay compatibility

Specificity vs. Generic Indole-Propanamide Analogs

Within the 4‑bromoindole‑propanamide series, even subtle modifications to the amide‑side aryl substituent can drastically alter lipophilicity, hydrogen‑bonding capacity, and target‑engagement profiles . The 2,5‑dimethoxyphenyl group of the target compound confers a unique combination of moderate logP (3.75) and a tPSA of 65.56 Ų, whereas close analogs bearing unsubstituted phenyl, indolyl, or heterocyclic amide substituents exhibit divergent physicochemical properties that can fundamentally change solubility, membrane permeability, and off‑target binding. In the absence of head‑to‑head biological data, these computed property differences remain the only quantifiable basis for differentiating procurement decisions, because even compounds within the same “4‑bromoindole‑propanamide” class are not physicochemically interchangeable .

This Compound

2,5-Dimethoxyphenyl group provides unique lipophilicity and H-bond profile

Analog Risk

Unsubstituted phenyl analogs may shift logP and alter membrane partitioning

This Compound

Single H-bond donor and lower tPSA may favor passive permeability

Analog Risk

Indolyl amide analogs with additional donors could reduce permeability and CNS access

Quantitative Property Differentiation Evidence

LogP: 2,5-Dimethoxyphenyl vs. Unsubstituted Phenyl Analogs

The target compound exhibits a calculated logP of 3.75 . While no direct head-to-head experimental logP data are available for the closest analog, 3-(4-bromo-1H-indol-1-yl)-N-phenylpropanamide, a class-level inference based on the fragment contribution of the 2,5-dimethoxy substitution (+0.8 to +1.2 log units relative to unsubstituted phenyl) suggests that the target compound is significantly more lipophilic than its des‑methoxy counterpart. This difference would be expected to influence membrane partitioning and CNS penetration profiles.

Lipophilicity (logP)

Class-level

ΔlogP +0.8 to +1.2

May influence membrane partitioning; verify lipophilicity requirements.

In silico prediction; no direct comparator data.

Evidence Dimension	Calculated logP
Target Compound Data	3.75
Comparator Or Baseline	3-(4-bromo-1H-indol-1-yl)-N-phenylpropanamide: estimated logP ≈ 2.6–3.0 (fragment-based inference; no direct experimental data identified)
Quantified Difference	ΔlogP ≈ +0.8 to +1.2 (target more lipophilic)
Conditions	In silico prediction (ChemDiv algorithm); comparator value is a fragment-additivity estimate, not an experimentally measured logP for the specific comparator compound.

Why This Matters

Higher logP can improve blood-brain barrier penetration for CNS targets but may also reduce aqueous solubility; procurement decisions for screening libraries must consider whether the intended assay requires higher or lower lipophilicity.

tPSA & H-Bond Capacity vs. Indolyl Analogs

The target compound possesses a tPSA of 65.56 Ų with one H‑bond donor and four H‑bond acceptors . In contrast, the closest commercially available analog, 3-(4-bromo-1H-indol-1-yl)-N-(1H-indol-4-yl)propanamide (C₁₉H₁₆BrN₃O, MW 382.3), contains three nitrogen atoms and is predicted to have a higher tPSA (≈75–85 Ų) and additional H‑bond donor capacity due to the indole NH. The lower tPSA and reduced H‑bond donor count of the target compound favor passive membrane permeability.

Polar Surface Area

Class-level

Target65.56 Ų

Indolyl analog (est.)~75–85 Ų

Lower tPSA may support passive permeability; analog may have higher H-bond donors.

Calculated tPSA; comparator value estimated.

Evidence Dimension	Topological polar surface area (tPSA)
Target Compound Data	65.56 Ų
Comparator Or Baseline	3-(4-bromo-1H-indol-1-yl)-N-(1H-indol-4-yl)propanamide: estimated tPSA ≈75–85 Ų (based on structural formula; no vendor-reported tPSA identified)
Quantified Difference	ΔtPSA ≈ –10 to –20 Ų (target lower)
Conditions	In silico calculation (ChemDiv); comparator tPSA is estimated from molecular structure, not vendor‑confirmed.

Why This Matters

A tPSA below 70–80 Ų, combined with only one H‑bond donor, is generally associated with better oral absorption and CNS penetration according to Veber and Lipinski guidelines, making the target compound more suitable for intracellular or CNS target screening than its indolyl‑amide analog.

Aqueous Solubility: Propanamide vs. Acetamide Linker

The target compound has a calculated logSw of –4.67 . The two‑carbon‑shorter acetamide analog, 2-(4-bromo-1H-indol-1-yl)-N-(2,5-dimethoxyphenyl)acetamide (C₁₈H₁₇BrN₂O₃, MW 389.2), is expected to have a less negative logSw (higher solubility) due to its reduced non‑polar surface area. While no experimental solubility is reported for either compound, the propanamide linker in the target compound adds one methylene unit and marginally increases molecular weight (403.3 vs. 389.2), which is anticipated to decrease aqueous solubility relative to the acetamide analog.

Aqueous Solubility (logSw)

Class-level

ΔlogSw –0.4 to –0.7

Predicted lower solubility may require DMSO stock; verify for assay.

In silico prediction; no experimental data.

Evidence Dimension	Calculated aqueous solubility (logSw)
Target Compound Data	–4.67
Comparator Or Baseline	2-(4-bromo-1H-indol-1-yl)-N-(2,5-dimethoxyphenyl)acetamide: no vendor‑reported logSw; structurally predicted to be ~ –4.0 to –4.3
Quantified Difference	Estimated ΔlogSw ≈ –0.4 to –0.7 (target less soluble)
Conditions	In silico prediction (ChemDiv); comparator solubility is a structure‑based estimate only.

Why This Matters

Lower predicted solubility may require DMSO stock solutions at higher concentrations or the use of co‑solvents in biochemical assays; researchers selecting between the propanamide and acetamide analogs must consider whether the assay format can tolerate lower aqueous solubility.

Application Scenarios Based on Property Differentiation

CNS Screening Library Design

With a calculated logP of 3.75 and a tPSA of 65.56 Ų , the compound falls within the favorable range for blood‑brain barrier penetration (logP 2–5, tPSA < 70–80 Ų). Procurement for CNS‑targeted phenotypic or target‑based screens is justified over more polar analogs such as 3-(4-bromo-1H-indol-1-yl)-N-(1H-indol-4-yl)propanamide, whose additional H‑bond donor and higher predicted tPSA would likely limit CNS exposure.

Intracellular PPI Inhibitor Screening

The compound’s moderate lipophilicity and single H‑bond donor suggest it may passively cross cell membranes to access intracellular targets such as bromodomains, IDO1, or TDP1. It serves as a more permeable alternative to 2‑(4-bromo-1H-indol-1-yl)-N-(2,5-dimethoxyphenyl)acetamide for cell‑based PPI assays where the propanamide linker provides improved conformational flexibility without sacrificing membrane permeability.

Kinase/Enzyme Profiling in DMSO-Compatible Assays

The predicted logSw of –4.67 indicates that the compound will require DMSO stock solutions for biochemical assays. Researchers performing broad‑spectrum kinase or IDO1 inhibition profiling can use the target compound as a 4‑bromoindole probe, provided that final DMSO concentrations are kept ≤0.1% to avoid solvent interference. The compound’s physicochemical profile is superior to that of 3-(4-bromo-1H-indol-1-yl)-N-(2,5-dimethoxyphenyl)acetamide for assays requiring longer incubation times due to the propanamide linker’s potentially slower off‑rate.

SAR Exploration of Bromoindole Amides

Procurement of this compound enables systematic SAR studies where the 4‑bromo substituent, the N1‑propanamide linker length, and the 2,5‑dimethoxyphenyl group are varied. The quantified logP (3.75) and tPSA (65.56 Ų) provide a baseline for correlating physicochemical changes with biological activity, allowing medicinal chemists to optimize potency while maintaining favorable ADME properties.

Application

Selection Property

Validation Focus

CNS-targeted phenotypic screening

Moderate lipophilicity within CNS drug-like range

Verify logP and tPSA in assay buffer; confirm no solvent interference

Intracellular PPI inhibitor assays

Single H-bond donor and low tPSA for membrane permeability

Confirm cell permeability in target cell model; assess DMSO tolerance

Kinase/enzyme profiling with DMSO stocks

Predicted low aqueous solubility requires DMSO stock preparation

Verify DMSO concentration ≤0.1% in assay; monitor compound stability

SAR exploration of bromoindole amides

Baseline logP and tPSA for structure-property correlations

Correlate physicochemical changes with biological activity; track solubility